95-89-6

3-Chloro-2,5-dimethylpyrazine

In Stock

• CAS RN:
• 95-89-6

• Formula:
• C6H7ClN2

• InChI:
• InChI=1S/C6H7ClN2/c1-4-3-8-5(2)6(7)9-4/h3H,1-2H3

• InChIKey:
• NNBALVIZMGWZHS-UHFFFAOYSA-N

• 3-Chloro-2,5-dimethylpyrazine, also known as 3-Chloro-2,5-dimethylpyrazine, is a useful research compound. Its molecular formula is C6H7ClN2 and its molecular weight is 142.58 g/mol. The purity is usually 95%.

1,5,9,13-Tetraoxacyclohexadecane

Usually In Stock

• CAS RN:
• 295-89-6

• Formula:
• C12H24O4

• InChI:
• InChI=1S/C12H24O4/c1-5-13-7-2-9-15-11-4-12-16-10-3-8-14-6-1/h1-12H2

• InChIKey:
• QNTPNTFBQZBRCK-UHFFFAOYSA-N

• 1,5,9,13-Tetraoxacyclohexadecane is a useful research compound. Its molecular formula is C12H24O4 and its molecular weight is 232.32 g/mol. The purity is usually 95%.

Chavicinic acid

Usually In Stock

• CAS RN:
• 495-89-6

• Formula:
• C12H10O4

• InChI:
• InChI=1S/C12H10O4/c13-12(14)4-2-1-3-9-5-6-10-11(7-9)16-8-15-10/h1-7H,8H2,(H,13,14)/b3-1-,4-2-

• InChIKey:
• RHBGITBPARBDPH-CCAGOZQPSA-N

• Chavicinic acid is a useful research compound. Its molecular formula is C12H10O4 and its molecular weight is 218.20 g/mol. The purity is usually 95%.

4-chloro-1-N,3-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,3-dicarboxamide;hydrochloride

Usually In Stock

• CAS RN:
• 21695-89-6

• Formula:
• C26H24Cl2N6O2

• InChI:
• InChI=1S/C26H23ClN6O2.ClH/c27-22-10-5-18(25(34)32-19-6-1-16(2-7-19)23-28-11-12-29-23)15-21(22)26(35)33-20-8-3-17(4-9-20)24-30-13-14-31-24;/h1-10,15H,11-14H2,(H,28,29)(H,30,31)(H,32,34)(H,33,35);1H

• InChIKey:
• WCMQWTNHDKHGOC-UHFFFAOYSA-N

• 4-chloro-1-N,3-N-bis[4-(4,5-dihydro-1H-imidazol-2-yl)phenyl]benzene-1,3-dicarboxamide;hydrochloride is a useful research compound. Its molecular formula is C26H24Cl2N6O2 and its molecular weight is 523.4 g/mol. The purity is usually 95%.

Benzotriptycene

• CAS RN:
• 13395-89-6

• Formula:
• C24H16

• InChI:
• InChI=1S/C24H16/c1-2-8-16-14-22-21(13-15(16)7-1)23-17-9-3-5-11-19(17)24(22)20-12-6-4-10-18(20)23/h1-14,23-24H

• InChIKey:
• BDGCAZKBABLJEP-UHFFFAOYSA-N

• Benzotriptycene is a useful research compound. Its molecular formula is C24H16 and its molecular weight is 304.4 g/mol. The purity is usually 95%.

Azoenkephalin

• CAS RN:
• 76995-89-6

• Formula:
• C28H35N7O7

• InChI:
• InChI=1S/C28H35N7O7/c1-16(2)11-23(28(41)42-25(37)15-32-10-9-29)33-26(38)20(30)12-17-3-6-19(7-4-17)34-35-22-14-18(5-8-24(22)36)13-21(31)27(39)40/h3-9,11,14,20-21,23,29,32,36H,10,12-13,15,30-31H2,1-2H3,(H,33,38)(H,39,40)/t20-,21?,23-/m0/s1

• InChIKey:
• VRKGDWIIAMEDKS-YYBHSECGSA-N

• Azoenkephalin is the azo bridge between tyrosine & phenylalanine of enkephalin molecule.

3-(Ethoxymethyl)thiophene

Usually In Stock

• CAS RN:
• 128295-89-6

• Formula:
• C7H10OS

• InChI:
• InChI=1S/C7H10OS/c1-2-8-5-7-3-4-9-6-7/h3-4,6H,2,5H2,1H3

• InChIKey:
• PYZDZZWSZBQELO-UHFFFAOYSA-N

• 3-(Ethoxymethyl)thiophene is a useful research compound. Its molecular formula is C7H10OS and its molecular weight is 142.22 g/mol. The purity is usually 95%.

3-Nonadecylcyclohex-2-EN-1-one

Usually In Stock

• CAS RN:
• 102895-89-6

• Formula:
• C25H46O

• InChI:
• InChI=1S/C25H46O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-24-21-19-22-25(26)23-24/h23H,2-22H2,1H3

• InChIKey:
• RTFRBESLWPQFSC-UHFFFAOYSA-N

• 3-Nonadecylcyclohex-2-EN-1-one is a useful research compound. Its molecular formula is C25H46O and its molecular weight is 362.6 g/mol. The purity is usually 95%.

[4-(Propan-2-ylsulfanyl)phenyl]methanol

In Stock

• CAS RN:
• 152595-89-6

• Formula:
• C10H14OS

• InChI:
• InChI=1S/C10H14OS/c1-8(2)12-10-5-3-9(7-11)4-6-10/h3-6,8,11H,7H2,1-2H3

• InChIKey:
• PZQQNGZEYAUQAA-UHFFFAOYSA-N

• [4-(Propan-2-ylsulfanyl)phenyl]methanol is a useful research compound. Its molecular formula is C10H14OS and its molecular weight is 182.28 g/mol. The purity is usually 95%.

1-[(3-fluorophenyl)methyl]-1H-pyrazole-4-carbaldehyde

In Stock

• CAS RN:
• 851595-89-6

• Formula:
• C11H9FN2O

• InChI:
• InChI=1S/C11H9FN2O/c12-11-3-1-2-9(4-11)6-14-7-10(8-15)5-13-14/h1-5,7-8H,6H2

• InChIKey:
• YHYMPBULFMAGBW-UHFFFAOYSA-N

• 1-[(3-fluorophenyl)methyl]-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H9FN2O and its molecular weight is 204.2 g/mol. The purity is usually 95%.

N-(2-(6-((2-(cyclohexylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-89-6

• Formula:
• C23H28N6O3S

• InChI:
• InChI=1S/C23H28N6O3S/c1-32-18-9-7-16(8-10-18)23(31)24-14-13-20-27-26-19-11-12-22(28-29(19)20)33-15-21(30)25-17-5-3-2-4-6-17/h7-12,17H,2-6,13-15H2,1H3,(H,24,31)(H,25,30)

• InChIKey:
• KRNAIWOTBFESCT-UHFFFAOYSA-N

• N-(2-(6-((2-(cyclohexylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C23H28N6O3S and its molecular weight is 468.58. The purity is usually 95%.

1-(Ethylsulfonyl)-3-[4-[7-(hydroxymethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]-1H-pyrazol-1-yl]-3-azetidineacetonitrile

• CAS RN:
• 1187595-89-6

• Formula:
• C17H19N7O3S

• InChI:
• InChI=1S/C17H19N7O3S/c1-2-28(26,27)23-9-17(10-23,4-5-18)24-8-13(7-21-24)15-14-3-6-22(12-25)16(14)20-11-19-15/h3,6-8,11,25H,2,4,9-10,12H2,1H3

• InChIKey:
• NZPUQTXPUDSOEF-UHFFFAOYSA-N

• 1-(Ethylsulfonyl)-3-[4-[7-(hydroxymethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl]-1H-pyrazol-1-yl]-3-azetidineacetonitrile is a useful research compound. Its molecular formula is C17H19N7O3S and its molecular weight is 401.4 g/mol. The purity is usually 95%.

2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-methylacetamide

In Stock

• CAS RN:
• 1014095-89-6

• Formula:
• C13H20N6O3S

• InChI:
• InChI=1S/C13H20N6O3S/c1-14-10(20)8-23-13-16-15-11(19(13)5-6-21-3)9-7-18(2)17-12(9)22-4/h7H,5-6,8H2,1-4H3,(H,14,20)

• InChIKey:
• AVZRMFJXEBYRGR-UHFFFAOYSA-N

• 2-((5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4-(2-methoxyethyl)-4H-1,2,4-triazol-3-yl)thio)-N-methylacetamide is a useful research compound. Its molecular formula is C13H20N6O3S and its molecular weight is 340.4. The purity is usually 95%.

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019095-89-6

• Formula:
• C14H15N3O3

• InChI:
• InChI=1S/C14H15N3O3/c1-9-7-11(17(2)16-9)14(18)15-10-3-4-12-13(8-10)20-6-5-19-12/h3-4,7-8H,5-6H2,1-2H3,(H,15,18)

• InChIKey:
• JWCSGOLYBZPDNI-UHFFFAOYSA-N

• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H15N3O3 and its molecular weight is 273.292. The purity is usually 95%.

2-(2-chloro-6-fluorophenyl)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide

In Stock

• CAS RN:
• 1797295-89-6

• Formula:
• C19H17ClFNO2S

• InChI:
• InChI=1S/C19H17ClFNO2S/c20-17-6-1-7-18(21)16(17)12-19(23)22(13-14-4-2-10-24-14)9-8-15-5-3-11-25-15/h1-7,10-11H,8-9,12-13H2

• InChIKey:
• ZDKJQWIRHILTHQ-UHFFFAOYSA-N

• 2-(2-chloro-6-fluorophenyl)-N-(furan-2-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H17ClFNO2S and its molecular weight is 377.86. The purity is usually 95%.

Ethyl 7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylate

Usually In Stock

• CAS RN:
• 2248295-89-6

• Formula:
• C12H14FNO2

• InChI:
• InChI=1S/C12H14FNO2/c1-2-16-12(15)10-5-6-14-11-7-8(13)3-4-9(10)11/h3-4,7,10,14H,2,5-6H2,1H3

• InChIKey:
• PMKWKZVDHUWCSL-UHFFFAOYSA-N

• Ethyl 7-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylate is a useful research compound. Its molecular formula is C12H14FNO2 and its molecular weight is 223.247. The purity is usually 95%.

4-[(5-Ethoxypyridin-2-yl)methyl]piperazine-1-sulfonyl fluoride

Usually In Stock

• CAS RN:
• 2361895-89-6

• Formula:
• C12H18FN3O3S

• InChI:
• InChI=1S/C12H18FN3O3S/c1-2-19-12-4-3-11(14-9-12)10-15-5-7-16(8-6-15)20(13,17)18/h3-4,9H,2,5-8,10H2,1H3

• InChIKey:
• VGOKNGOKSVABEJ-UHFFFAOYSA-N

• 4-[(5-Ethoxypyridin-2-yl)methyl]piperazine-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C12H18FN3O3S and its molecular weight is 303.35. The purity is usually 95%.

Tert-butyl 4-(6-tert-butylpyridazin-3-yl)oxypiperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 2379995-89-6

• Formula:
• C18H29N3O3

• InChI:
• InChI=1S/C18H29N3O3/c1-17(2,3)14-7-8-15(20-19-14)23-13-9-11-21(12-10-13)16(22)24-18(4,5)6/h7-8,13H,9-12H2,1-6H3

• InChIKey:
• KYKIVQFQMUVCGL-UHFFFAOYSA-N

• Tert-butyl 4-(6-tert-butylpyridazin-3-yl)oxypiperidine-1-carboxylate is a useful research compound. Its molecular formula is C18H29N3O3 and its molecular weight is 335.448. The purity is usually 95%.

4-Methyl-2-[(4-methylquinazolin-2-yl)methoxymethyl]quinazoline

In Stock

• CAS RN:
• 2387695-89-6

• Formula:
• C20H18N4O

• InChI:
• InChI=1S/C20H18N4O/c1-13-15-7-3-5-9-17(15)23-19(21-13)11-25-12-20-22-14(2)16-8-4-6-10-18(16)24-20/h3-10H,11-12H2,1-2H3

• InChIKey:
• DJCQHRITXKQZSH-UHFFFAOYSA-N

• 4-Methyl-2-[(4-methylquinazolin-2-yl)methoxymethyl]quinazoline is a useful research compound. Its molecular formula is C20H18N4O and its molecular weight is 330.391. The purity is usually 95%.

ent-Oseltamivir Phosphate

In Stock

• CAS RN:
• 1035895-89-6

• Formula:
• C₁₆H₃₁N₂O₈P

• InChI:
• InChI=1S/C16H28N2O4.H3O4P/c1-5-12(6-2)22-14-9-11(16(20)21-7-3)8-13(17)15(14)18-10(4)19;1-5(2,3)4/h9,12-15H,5-8,17H2,1-4H3,(H,18,19);(H3,1,2,3,4)/t13-,14+,15+;/m1./s1

• Ent-Oseltamivir Phosphate, also known as Ent-Oseltamivir Phosphate, is a useful research compound. Its molecular formula is C₁₆H₃₁N₂O₈P and its molecular weight is 410.4. The purity is usually 95%.